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Compound of Interest

Compound Name: 4-Bromoquinolin-7-ol

Cat. No.: B070503

Technical Guide: 4-Bromoquinolin-7-ol

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a concise summary of the available technical information for the
chemical compound 4-Bromoquinolin-7-ol.

Core Compound Information

4-Bromoquinolin-7-ol, also known as 4-Bromo-7-hydroxyquinoline, is a halogenated
derivative of the quinoline scaffold. The structural and basic chemical information for this
compound is summarized below.

Property Value Source

CAS Number 181950-60-7 [1]

Molecular Formula CoHeBrNO [1]

Molecular Weight 224.05 g/mol [1]
Data Availability

A comprehensive search of publicly available scientific literature and chemical databases
reveals limited in-depth technical data for 4-Bromoquinolin-7-ol. While the fundamental
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identification details such as the CAS number and molecular formula are established, detailed
experimental protocols, quantitative analytical data, and descriptions of its role in biological
signaling pathways are not readily available at the time of this report.

Experimental Protocols and Further Research

Detailed experimental protocols for the synthesis, purification, and analytical characterization of
4-Bromoquinolin-7-ol are not extensively documented in the accessible literature. Similarly,
there is a lack of published studies detailing its biological activity, mechanism of action, or its
use in drug development and research applications.

For researchers interested in this specific molecule, this presents an opportunity for novel
investigation. The synthesis would likely involve a multi-step process starting from a suitable
aniline or quinoline precursor, followed by bromination and hydroxylation at the appropriate
positions. Subsequent characterization would require standard analytical techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy to confirm the structure and purity.

Logical Relationship for Further Investigation

For researchers wishing to pursue the study of this compound, a potential logical workflow for
its synthesis and characterization is outlined below.
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Starting Material

(e.g., Substituted Aniline or Quinoline)

Multi-step Organic Synthesis
(e.g., Cyclization, Bromination, Hydroxylation)

:

Purification
(e.g., Column Chromatography, Recrystallization)

:

Structural Characterization
(NMR, MS, IR)

:

Biological Activity Screening
(e.g., Cytotoxicity Assays)

Further Drug Development Studies

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and investigation of 4-Bromoquinolin-7-ol.

Conclusion

While 4-Bromoquinolin-7-ol is a chemically defined entity, it remains a largely unexplored
molecule in the scientific literature. This guide summarizes the currently available information
and highlights the need for further research to elucidate its chemical properties, synthetic
routes, and potential biological activities. The lack of extensive data presents a clear
opportunity for original research in the fields of medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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